Cas no 1360891-20-8 (4-Fluoro-5-methoxy-1H-benzimidazole)

• Product Name: 4-Fluoro-5-methoxy-1H-benzimidazole
• CAS No: 1360891-20-8
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 4825293
• Update Time: 2025-10-21

4-Fluoro-5-methoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-methoxy-1H-benzimidazole

• Inchi： 1S/C8H7FN2O/c1-12-6-3-2-5-8(7(6)9)11-4-10-5/h2-4H,1H3,(H,10,11)
• InChI Key： UXXCVFQCQXAYBW-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1N=CN2)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.6
• Topological Polar Surface Area: 37.9

Additional information on 4-Fluoro-5-methoxy-1H-benzimidazole

Comprehensive Overview of 4-Fluoro-5-methoxy-1H-benzimidazole (CAS No. 1360891-20-8): Properties, Applications, and Research Insights

4-Fluoro-5-methoxy-1H-benzimidazole (CAS No. 1360891-20-8) is a fluorinated benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the benzimidazole family, a class of heterocyclic aromatic organic compounds known for their broad biological activities. The presence of both fluoro and methoxy substituents enhances its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for fluorinated benzimidazoles has surged, driven by their role as key intermediates in the synthesis of bioactive molecules. Researchers are particularly interested in 4-Fluoro-5-methoxy-1H-benzimidazole due to its potential as a building block for kinase inhibitors and antiviral agents. The compound's CAS number 1360891-20-8 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The structural uniqueness of 4-Fluoro-5-methoxy-1H-benzimidazole lies in its ability to participate in hydrogen bonding and π-π stacking interactions, making it a valuable scaffold for designing small-molecule therapeutics. Its fluoro group improves metabolic stability, while the methoxy moiety can modulate electronic properties, enhancing binding affinity to biological targets. These attributes align with current trends in fragment-based drug design and precision medicine.

From a synthetic perspective, CAS 1360891-20-8 is often explored via Pd-catalyzed cross-coupling reactions or nucleophilic aromatic substitution. Its compatibility with modern green chemistry protocols, such as microwave-assisted synthesis, has also been investigated to reduce environmental impact—a topic of high interest in sustainable pharmaceutical manufacturing.

Beyond pharmaceuticals, 4-Fluoro-5-methoxy-1H-benzimidazole finds niche applications in organic electronics and catalysis. Its electron-deficient aromatic system makes it a candidate for OLED materials, addressing the demand for energy-efficient display technologies. Additionally, its metal-chelating properties are leveraged in designing homogeneous catalysts for asymmetric synthesis.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography, with data often shared in open-access repositories to support reproducible research. The compound's logP and pKa values are critical parameters for ADMET prediction, a hot topic in AI-driven drug discovery.

In conclusion, 4-Fluoro-5-methoxy-1H-benzimidazole (CAS No. 1360891-20-8) exemplifies the convergence of medicinal chemistry and materials science. Its versatility and alignment with cutting-edge research themes—such as targeted therapy, green synthesis, and functional materials—ensure its continued prominence in scientific literature and industrial applications.